BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Olfactory Signature of tert-Butyl
Mercaptan: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B7800647

An In-depth Exploration of its Odor Threshold, Physicochemical Characteristics, and the
Molecular Mechanisms of its Perception

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of tert-Butyl mercaptan (TBM), a
potent organosulfur compound widely utilized as an odorant in natural gas for safety purposes.
This document synthesizes key data on its odor threshold, details its distinct olfactory and
physicochemical characteristics, and elucidates the experimental methodologies used for its
assessment. Furthermore, it presents a visualization of the molecular signaling pathway
responsible for its perception, offering a multi-faceted resource for professionals in sensory
science, pharmacology, and toxicology.

Quantitative Data Summary

The following tables summarize the key quantitative data for tert-Butyl mercaptan, including
its various reported odor thresholds and its fundamental physicochemical properties.

Table 1: Odor Threshold of tert-Butyl Mercaptan
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Odor Threshold (ppb) Odor Threshold (ppm) Reference(s)
<1 <0.001 [1]

<0.33 < 0.00033 [21[3]

0.29 0.00029 [4]

Note: ppb = parts per billion; ppm = parts per million. The variation in reported thresholds can

be attributed to different experimental methodologies and panelist sensitivities.

Table 2: Physicochemical Properties of tert-Butyl Mercaptan

Property Value Reference(s)
Chemical Formula C4H10S [5]

Molecular Weight 90.19 g/mol [3]
Appearance Colorless liquid [31[5]

Boiling Point 62-65 °C (143.6-149 °F) [8]

Melting Point -0.5°C (31.1 °F) [9]

Flash Point -24.44 °C (-12 °F) 9]

Vapor Pressure 181 mmHg @ 25 °C 9]

Vapor Density 3.1 (Air=1) [2]

Specific Gravity

0.8g/mL@ 25 °C

[8]

Water Solubility

1855 mg/L @ 25 °C (Slightly

soluble)

[9]

CAS Number

75-66-1

[1]

Experimental Protocols
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The determination of the odor threshold for volatile sulfur compounds like tert-Butyl
mercaptan is a critical procedure that requires standardized and rigorous methodologies to
ensure accuracy and reproducibility. The most widely accepted standard for this purpose is the
ASTM E679, "Standard Practice for Determination of Odor and Taste Thresholds By a Forced-
Choice Ascending Concentration Series Method of Limits."”

Methodology for Odor Threshold Determination (Based
on ASTM E679)

This protocol outlines the key steps for determining the odor detection threshold of tert-Butyl
mercaptan using dynamic dilution olfactometry.

Objective: To determine the concentration at which 50% of a trained sensory panel can reliably
detect the odor of tert-Butyl mercaptan.

Apparatus:

Dynamic dilution olfactometer

Inert, odor-free sample bags (e.g., Tedlar®)

Mass flow controllers for precise dilution

Nasal masks for odor presentation

Source of purified, odor-free air
Procedure:

o Panelist Selection and Training: A panel of at least six trained sensory analysts is selected.
Panelists are screened for olfactory acuity and trained to recognize and consistently respond
to the specific odor of tert-Butyl mercaptan.

» Sample Preparation: A known concentration of tert-Butyl mercaptan in an inert gas (e.g.,
nitrogen) is prepared in a sample bag.
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Dynamic Dilution: The olfactometer is used to generate a series of precise dilutions of the
tert-Butyl mercaptan sample with odor-free air. The dilutions are presented in an ascending
order of concentration.

Forced-Choice Presentation: At each dilution level, three samples are presented to each
panelist: two blanks (odor-free air) and one containing the diluted tert-Butyl mercaptan. The
panelist is required to identify the odorous sample.

Data Collection: The responses of each panelist at each concentration level are recorded.

Threshold Calculation: The individual threshold for each panelist is determined as the
geometric mean of the last concentration not detected and the first concentration that was
correctly identified. The group's odor detection threshold is then calculated as the geometric
mean of the individual thresholds.
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Figure 1. Experimental workflow for odor threshold determination.

Olfactory Signaling Pathway

The perception of tert-Butyl mercaptan, like other thiols, is initiated by its interaction with
specific olfactory receptors in the nasal epithelium. Recent research has identified the key
receptor and the crucial role of a metal cofactor in this process.

The primary human olfactory receptor responsible for detecting low-molecular-weight thiols,
including tert-Butyl mercaptan, is OR2T11.[1] This receptor is a G-protein coupled receptor
(GPCR). A critical finding is that the activation of OR2T11 by thiols is dependent on the
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presence of copper ions (Cu2*).[1][10] The copper ion is believed to act as a cofactor, binding
within the receptor and facilitating the interaction with the sulfur atom of the thiol.

Upon binding of the tert-Butyl mercaptan-copper complex to the OR2T11 receptor, a
conformational change is induced in the receptor. This activates an associated G-protein
(Gaolf), which in turn initiates a downstream signaling cascade. The activated Gaoolf stimulates
adenylyl cyclase to produce cyclic AMP (cCAMP). This increase in intracellular cAMP opens
cyclic nucleotide-gated ion channels, leading to an influx of cations (Na* and Ca?*) and
depolarization of the olfactory sensory neuron. This electrical signal is then transmitted to the
olfactory bulb in the brain, where it is processed and perceived as the characteristic odor of
tert-Butyl mercaptan.
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Figure 2. Olfactory signaling pathway for tert-Butyl mercaptan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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